Cas no 330196-02-6 (4-Amino-2-(tert-butyl)-3(2H)-pyridazinone)

• Product Name: 4-Amino-2-(tert-butyl)-3(2H)-pyridazinone
• CAS No: 330196-02-6
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• MDL: MFCD12827785
• CID: 853990
• Update Time: 2026-04-29

4-Amino-2-(tert-butyl)-3(2H)-pyridazinone Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(tert-butyl)-3(2H)-pyridazinone
• 4-amino-2-tert-butylpyridazin-3-one

• MDL： MFCD12827785
• Inchi： InChI=1S/C8H13N3O/c1-8(2,3)11-7(12)6(9)4-5-10-11/h4-5H,9H2,1-3H3
• InChI Key： WIQJOJQLTBOLGT-UHFFFAOYSA-N
• SMILES： O=C1C(N)=CC=NN1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Melting Point: 105-106°

4-Amino-2-(tert-butyl)-3(2H)-pyridazinone Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-Amino-2-(tert-butyl)-3(2H)-pyridazinone

Comprehensive Overview of 4-Amino-2-(tert-butyl)-3(2H)-pyridazinone (CAS No. 330196-02-6)

4-Amino-2-(tert-butyl)-3(2H)-pyridazinone (CAS No. 330196-02-6) is a specialized organic compound belonging to the pyridazinone family. This heterocyclic molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The compound features a tert-butyl group and an amino substituent, which contribute to its reactivity and functional versatility. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for pyridazinone derivatives has surged, driven by their relevance in medicinal chemistry and crop protection. The 4-Amino-2-(tert-butyl)-3(2H)-pyridazinone scaffold is particularly notable for its ability to modulate biological pathways, making it a valuable building block for small-molecule therapeutics. Its CAS No. 330196-02-6 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key trends in the study of 4-Amino-2-(tert-butyl)-3(2H)-pyridazinone is its potential application in neurodegenerative disease research. With the rise of AI-driven drug discovery, this compound has been flagged in computational models for its affinity toward specific enzyme targets. Additionally, its low toxicity profile and bioavailability make it a promising candidate for further preclinical evaluation. These attributes align with the current focus on sustainable chemistry and green synthesis methods, which prioritize efficiency and environmental safety.

The synthesis of 4-Amino-2-(tert-butyl)-3(2H)-pyridazinone typically involves multi-step organic reactions, including cyclization and amination processes. Recent advancements in catalytic methods have improved yields and reduced waste, addressing the industry's push toward cost-effective production. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its purity and consistency for research applications.

From a commercial perspective, CAS No. 330196-02-6 is often listed in catalogs of fine chemicals and research reagents. Suppliers highlight its use in custom synthesis and contract manufacturing, catering to the needs of academic and industrial labs. The compound's stability under standard storage conditions further enhances its appeal for long-term studies.

Looking ahead, the exploration of 4-Amino-2-(tert-butyl)-3(2H)-pyridazinone is expected to expand into emerging fields such as precision medicine and bioconjugation. Its modular structure allows for facile derivatization, enabling researchers to tailor its properties for specific applications. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of bioactive molecules.